Cas no 2007919-83-5 ((3S)-3-[(difluoromethoxy)methyl]pyrrolidine)

• Product Name: (3S)-3-[(difluoromethoxy)methyl]pyrrolidine
• CAS No: 2007919-83-5
• MF: C₆H₁₁F₂NO
• MW: 151.154448747635
• CID: 5267524
• Update Time: 2026-03-09

(3S)-3-[(difluoromethoxy)methyl]pyrrolidine Chemical and Physical Properties

Names and Identifiers

• (S)-3-((DIFLUOROMETHOXY)METHYL)PYRROLIDINE
• (3S)-3-[(difluoromethoxy)methyl]pyrrolidine

• Inchi： 1S/C6H11F2NO/c7-6(8)10-4-5-1-2-9-3-5/h5-6,9H,1-4H2/t5-/m0/s1
• InChI Key： VMUMALCEPHRWIF-YFKPBYRVSA-N
• SMILES： N1CC[C@H](COC(F)F)C1

Additional information on (3S)-3-[(difluoromethoxy)methyl]pyrrolidine

Chemical Profile of (3S)-3-[(difluoromethoxy)methyl]pyrrolidine (CAS No. 2007919-83-5)

(3S)-3-[(difluoromethoxy)methyl]pyrrolidine, identified by its CAS number 2007919-83-5, is a significant compound in the field of pharmaceutical chemistry. This pyrrolidine derivative has garnered attention due to its unique structural properties and potential applications in drug development. The presence of a difluoromethoxy substituent in its molecular structure imparts distinct chemical reactivity and pharmacological characteristics, making it a subject of interest for researchers exploring novel therapeutic agents.

The compound belongs to a class of molecules that exhibit promise in modulating biological pathways relevant to various diseases. Pyrrolidine scaffolds are widely recognized for their role in medicinal chemistry, often serving as key structural motifs in bioactive molecules. The stereochemical configuration at the 3-position, specifically the (S) configuration, is crucial for the compound's biological activity and contributes to its specificity in interactions with biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled a deeper understanding of the interactions between (3S)-3-[(difluoromethoxy)methyl]pyrrolidine and biological receptors. These studies suggest that the compound may interact with enzymes and receptors involved in metabolic disorders, inflammation, and neurodegenerative diseases. The difluoromethoxy group, in particular, has been shown to enhance binding affinity and selectivity, which are critical factors in drug design.

In vitro studies have demonstrated that (3S)-3-[(difluoromethoxy)methyl]pyrrolidine exhibits inhibitory effects on certain enzymes associated with disease pathways. For instance, preliminary data indicate that it may interfere with the activity of kinases and phosphodiesterases, which are implicated in cancer and cardiovascular diseases. The compound's ability to modulate these enzymatic pathways makes it a valuable candidate for further investigation in preclinical models.

The synthesis of (3S)-3-[(difluoromethoxy)methyl]pyrrolidine involves multi-step organic reactions that require precise control over reaction conditions and stereochemistry. Advanced synthetic methodologies, including asymmetric hydrogenation and fluorination techniques, have been employed to achieve high yields and enantiopurity. These synthetic strategies not only highlight the compound's complexity but also showcase the advancements in synthetic organic chemistry that facilitate the production of complex molecules.

The pharmacokinetic properties of (3S)-3-[(difluoromethoxy)methyl]pyrrolidine are another area of active research. Studies on its absorption, distribution, metabolism, and excretion (ADME) have provided insights into how the compound behaves within the body. Understanding these properties is essential for optimizing drug delivery systems and predicting clinical efficacy. The presence of the difluoromethoxy group influences its metabolic stability and biodistribution, which are critical factors in determining its therapeutic potential.

Current research is also exploring the potential applications of (3S)-3-[(difluoromethoxy)methyl]pyrrolidine in combination therapies. The compound's unique chemical profile suggests that it may synergize with other drugs to enhance therapeutic outcomes. Combination therapy is a cornerstone of modern medicine, particularly in treating multidrug-resistant conditions such as cancer. By leveraging the complementary mechanisms of action of different compounds, combination therapies can overcome limitations associated with single-agent treatments.

The regulatory landscape for novel pharmaceutical compounds like (3S)-3-[(difluoromethoxy)methyl]pyrrolidine is stringent but well-established. Regulatory agencies require comprehensive data on safety, efficacy, and quality before approving new drugs for clinical use. Researchers must navigate this complex process to bring innovative therapeutics to market. However, the growing interest in pyrrolidine derivatives provides a strong incentive for continued research and development in this area.

The economic impact of compounds like (3S)-3-[(difluoromethoxy)methyl]pyrrolidine cannot be overstated. Pharmaceutical innovation drives economic growth by creating new markets for treatments and improving patient outcomes. Investment in research and development leads to job creation, technological advancements, and improved healthcare systems worldwide. As such, compounds with therapeutic potential represent not only scientific progress but also significant economic opportunities.

Future directions in the study of (3S)-3-[(difluoromethoxy)methyl]pyrrolidine include exploring its role in precision medicine. Precision medicine involves tailoring medical treatments to individual characteristics of each patient, including genetic makeup and environmental factors. By understanding how variations in genes or environmental exposures affect an individual's response to drugs like this one, researchers can develop more personalized therapeutic strategies.

In conclusion, (3S)-3-[(difluoromethoxy)methyl]pyrrolidine (CAS No. 2007919-83-5) is a promising compound with significant potential in pharmaceutical applications. Its unique structural features and biological activities make it a valuable subject for further research. As scientific understanding continues to evolve, compounds like this one will play an increasingly important role in addressing complex diseases and improving global health.